Cas no 4418-73-9 (Adonixanthin)

• Product Name: Adonixanthin
• CAS No: 4418-73-9
• MF: C₄₀H₅₄O₃
• MW: 582.854972362518
• CID: 1516102
• PubChem ID: 16061189
• Update Time: 2025-09-26

Adonixanthin Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-N-(5-methyl-1,2-oxazol-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide
• 1H-isoindole-5-carboxamide, 2,3-dihydro-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-2-(phenylmethyl)-
• 2-Benzyl-N-(5-methyl-1,2-oxazol-3-yl)-1,3-dioxoisoindoline-5-carboxamide
• 2-benzyl-N-(5-methyl-1,2-oxazol-3-yl)-1,3-dioxoisoindole-5-carboxamide
• ADONIXANTHIN
• (3S,3'R)-dihydroxy-4-keto-beta,beta-carotene
• all-trans-adonixanthin
• (3S,3'R)-3,3'-DIHYDROXY-.BETA.,.BETA.-CAROTEN-4-ONE
• (3S,3'R)-4-Keto-zeaxanthin
• .BETA.-DORADEXANTHIN
• LMPR01070016
• .BETA.,.BETA.-CAROTEN-4-ONE, 3,3'-DIHYDROXY-, (3S,3'R)-
• beta,beta-Caroten-4-one, 3,3'-dihydroxy-, (3S,3'R)-
• 4418-73-9
• SCHEMBL14519499
• beta-Doradexanthin
• beta-Caroten-4-one, 3,3'-dihydroxy-
• CHEBI:80217
• Adonixanthin/ 4-Ketozeaxanthin
• Doradexanthin
• 3,3'-Dihydroxy-beta,beta-carotene-4-one
• .BETA.-CAROTEN-4-ONE, 3,3'-DIHYDROXY-
• 3,3'-Dihydroxyechinenone
• (3S,3'R)-3,3'-Dihydroxy-beta,beta-caroten-4-one
• Q27149334
• (3S,3'R)-Adonixanthin
• 3,3'-dihydroxy-4-keto-beta,beta-carotene
• 4-Keto-zeaxanthin
• UNII-PSZ3Q7662U
• 4-Ketozeaxanthin
• PSZ3Q7662U
• All-trans-beta-doradexanthin
• ALL-TRANS-.BETA.-DORADEXANTHIN
• (3S,3'R)-4-ketozeaxanthin
• Adonixanthin

• Inchi： 1S/C40H54O3/c1-28(17-13-19-30(3)21-23-35-32(5)25-34(41)26-39(35,7)8)15-11-12-16-29(2)18-14-20-31(4)22-24-36-33(6)38(43)37(42)27-40(36,9)10/h11-24,34,37,41-42H,25-27H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,28-15+,29-16+,30-19+,31-20+/t34-,37+/m1/s1
• InChI Key： YECXHLPYMXGEBI-ZNQVSPAOSA-N
• SMILES： O[C@@H]1CC(C)=C(/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(C)C([C@H](CC2(C)C)O)=O)/C)/C)C(C)(C)C1

Computed Properties

• Exact Mass: 361.10635
• Monoisotopic Mass: 582.40729558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 1370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 742.2±60.0 °C at 760 mmHg
• Flash Point: 416.6±29.4 °C
• PSA: 92.51
• Vapor Pressure: 0.0±5.6 mmHg at 25°C

Adonixanthin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthophylls